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Tilbroquinol Overview and Pricing

Tilbroquinol is a small molecule belonging to the 8-hydroxyquinoline family with known antiprotozoal

activity [1] [2]. The table below summarizes key available information.

Attribute Details

Background Approved for intestinal amoebiasis; withdrawn in some countries (e.g., France,
Saudi Arabia) due to hepatotoxicity risk [1].

Research
Application

Used as a substrate in a novel chemical method to mimic Aldehyde Oxidase (AO)
metabolism, a challenge in drug development [3].

Chemical
Formula

C10H8BrNO [1] [4]

Available Form Powder [4]

Solubility ≥ 50 mg/mL in DMSO; insoluble in water [4]

Pricing (as of
2018)

$311 for 5 mg [4]
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Research Application in Drug Metabolism

One identified modern research application involves synthesizing drug metabolites to study their effects [3].

Tilbroquinol serves as a real-world example of a drug substance used in developing a new chemical method

to mimic Aldehyde Oxidase (AO) enzyme metabolism [3].

The experimental workflow for this method is summarized in the diagram below:

Start: Heteroaromatic Substrate
(e.g., Tilbroquinol)

Step 1: N-Oxidation
(Reagents: mCPBA or MTO/H₂O₂)

Step 2: Reissert-Henze Reaction
(Reagents: Ts₂O, H₂O)

End: 2-Oxo Metabolite
(AO Metabolite Mimic)

Click to download full resolution via product page

Key Experimental Details:

Step 1 - N-Oxidation: Can be performed with meta-chloroperbenzoic acid (mCPBA) or catalytic

methyltrioxorhenium (MTO) with hydrogen peroxide (H₂O₂) as the oxidant [3].
Step 2 - Reissert-Henze-type Reaction: The N-oxide intermediate is activated with p-
toluenesulfonic anhydride (Ts₂O). Water (H₂O) acts as the oxygen nucleophile to form the final 2-
oxo (quinolone) product [3].

Significance: This two-step sequence provides a synthetic surrogate for AO-like reactivity, allowing
researchers to prepare and study potential oxidative metabolites on a practical scale [3].
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Important Considerations for Researchers

Limited Market Status: Tilbroquinol has been withdrawn from major markets like France and Saudi
Arabia due to its hepatotoxicity risk outweighing therapeutic benefits [1]. Its use is limited in places

like Morocco [1].
Indicative Pricing Only: The provided price is from a single supplier and was published in 2018; it

may not reflect current market rates [4].
Lack of Comparative Data: Search results do not contain head-to-head experimental data

comparing Tilbroquinol's performance, efficacy, or cost-effectiveness against other 8-
hydroxyquinoline derivatives or modern research compounds.

How to Proceed with Your Comparison

Since a direct comparison guide cannot be constructed from available information, you may need to:

Contact Suppliers Directly: Inquire about current pricing for Tilbroquinol and potential alternative
compounds.

Search Specialized Databases: Look for bioactivity data (e.g., IC₅₀ values) for Tilbroquinol and its
alternatives in databases like ChEMBL, PubChem, or DrugBank [5] to form a basis for comparison.

Focus on Specific Applications: A meaningful cost-effectiveness analysis depends heavily on the
specific research context (e.g., antiprotozoal studies vs. metabolism research).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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